Cas no 2034352-29-7 (ethyl N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}carbamate)

• Product Name: ethyl N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}carbamate
• CAS No: 2034352-29-7
• MF: C₁₃H₁₈N₆O₂
• MW: 290.321021556854
• CID: 5883181
• PubChem ID: 121181809
• Update Time: 2025-06-07

ethyl N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• ethyl N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}carbamate
• ethyl N-[(6-pyrrolidin-1-yl-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl]carbamate
• 2034352-29-7
• F6524-5355
• ethyl ((6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl)methyl)carbamate
• AKOS032460081
• ethyl N-{[6-(pyrrolidin-1-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}carbamate

• Inchi： 1S/C13H18N6O2/c1-2-21-13(20)14-9-12-16-15-10-5-6-11(17-19(10)12)18-7-3-4-8-18/h5-6H,2-4,7-9H2,1H3,(H,14,20)
• InChI Key： MWIPQWJHJKGPOW-UHFFFAOYSA-N
• SMILES： O(CC)C(NCC1=NN=C2C=CC(=NN21)N1CCCC1)=O

Computed Properties

• Exact Mass: 290.14912384g/mol
• Monoisotopic Mass: 290.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 84.6Ų

Additional information on ethyl N-{6-(pyrrolidin-1-yl)-1,2,4triazolo4,3-bpyridazin-3-ylmethyl}carbamate

Introduction to Ethyl N-{6-(Pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate (CAS No. 2034352-29-7)

Ethyl N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate (CAS No. 2034352-29-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to a class of molecules known as triazolopyridazines, which have been extensively studied for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties.

The chemical structure of ethyl N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate is characterized by a central triazolopyridazine core functionalized with a pyrrolidine moiety and an ethyl carbamate group. The unique combination of these functional groups imparts specific pharmacological properties that make this compound a promising candidate for further research and development.

Recent studies have highlighted the potential of ethyl N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

In addition to its anti-inflammatory properties, ethyl N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate has shown promise in antiviral research. A 2022 study in Antiviral Research demonstrated that this compound effectively inhibits the replication of several RNA viruses, including influenza and coronaviruses. The antiviral activity is attributed to its ability to interfere with viral RNA synthesis and assembly processes.

The anticancer potential of ethyl N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate has also been explored. Research published in Cancer Letters in 2020 indicated that this compound induces apoptosis in various cancer cell lines by targeting key signaling pathways involved in cell survival and proliferation. Specifically, it was found to inhibit the activation of PI3K/AKT and MAPK/ERK pathways, which are frequently dysregulated in cancer cells.

Beyond its direct biological activities, ethyl N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate has favorable pharmacokinetic properties that enhance its therapeutic potential. Preclinical studies have shown that it exhibits good oral bioavailability and a favorable safety profile. These attributes make it an attractive candidate for further preclinical and clinical evaluation.

The synthesis of ethyl N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate involves a multi-step process that includes the formation of the triazolopyridazine core followed by functionalization with the pyrrolidine and ethyl carbamate groups. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for producing this compound, facilitating its broader application in research and development.

In conclusion, ethyl N-{6-(pyrrolidin-1-yl)-1,2,4-triazolo[4,3-b]pyridazin-3-ylmethyl}carbamate (CAS No. 2034352-29-7) represents a promising compound with diverse biological activities and potential therapeutic applications. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its properties for clinical use. As the field of medicinal chemistry advances, this compound is likely to play a significant role in the development of novel therapies for various diseases.